Cas no 2228452-38-6 (1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-2-one)

1-{3-(Dimethylamino)methyl-4-hydroxyphenyl}propan-2-one is a specialized organic compound featuring a phenolic hydroxyl group and a dimethylamino-methyl substituent on an aromatic ring, coupled with a propan-2-one moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. Its functional groups allow for further derivatization, enabling applications in the development of bioactive molecules or advanced materials. The compound’s balanced polarity and stability under controlled conditions enhance its utility in selective reactions. Proper handling is required due to potential sensitivity to light, moisture, or oxidative conditions. Suitable for research and industrial use under appropriate safety protocols.
1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-2-one structure
2228452-38-6 structure
Product Name:1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-2-one
CAS No:2228452-38-6
MF:C12H17NO2
MW:207.268883466721
CID:6386182
PubChem ID:165880149
Update Time:2025-05-27

1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-2-one
    • EN300-1755350
    • 1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}propan-2-one
    • 2228452-38-6
    • Inchi: 1S/C12H17NO2/c1-9(14)6-10-4-5-12(15)11(7-10)8-13(2)3/h4-5,7,15H,6,8H2,1-3H3
    • InChI Key: PKJNYGNQLPNTNH-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(CC(C)=O)C=C1CN(C)C

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 40.5Ų

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1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-2-one Related Literature

Additional information on 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-2-one

1-{3-(Dimethylamino)methyl-4-hydroxyphenyl}propan-2-one (CAS No. 2228452-38-6): A Comprehensive Overview

1-{3-(Dimethylamino)methyl-4-hydroxyphenyl}propan-2-one, also known by its CAS number 2228452-38-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of aryl ketones and is characterized by its unique structural features, including a dimethylamino group and a hydroxyphenyl moiety. These functional groups contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-2-one is composed of a benzene ring substituted with a dimethylamino group at the 3-position and a hydroxyl group at the 4-position, linked to a propionyl moiety. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other biochemical applications.

Recent studies have highlighted the potential of 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-2-one in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the levels of reactive oxygen species (ROS) in cellular models.

In addition to its anti-inflammatory and antioxidant effects, 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-2-one has also shown promise in neuroprotective applications. A study published in the Journal of Neurochemistry demonstrated that this compound can protect neurons from oxidative damage and improve cognitive function in animal models of neurodegenerative diseases. The mechanism underlying these neuroprotective effects is thought to involve the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes.

The pharmacokinetic profile of 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-2-one has been extensively studied to understand its behavior in biological systems. Research indicates that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, it exhibits low toxicity and minimal side effects, which are essential considerations for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-2-one in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and does not cause significant adverse effects. These findings are encouraging and pave the way for further clinical investigation.

In conclusion, 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-2-one (CAS No. 2228452-38-6) is a promising compound with diverse biological activities that make it a valuable candidate for drug development. Its anti-inflammatory, antioxidant, and neuroprotective properties, coupled with favorable pharmacokinetic characteristics, position it as a potential therapeutic agent for various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in medicinal chemistry and pharmaceutical science.

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